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Compound of Interest

Compound Name: 4-bromo-N-phenylbenzamide

Cat. No.: B1585623 Get Quote

An In-depth Technical Guide to 4-bromo-N-phenylbenzamide

Introduction
4-bromo-N-phenylbenzamide is a synthetic organic compound belonging to the benzamide

class of molecules. Benzamides are characterized by a carboxamide group attached to a

benzene ring, and they represent a significant scaffold in medicinal chemistry due to their

diverse biological activities.[1] This guide provides a comprehensive overview of the chemical

structure, physicochemical properties, synthesis, and potential applications of 4-bromo-N-
phenylbenzamide, with a focus on its relevance to researchers, scientists, and professionals

in drug development.

Chemical Structure and Properties
The molecular structure of 4-bromo-N-phenylbenzamide consists of a 4-bromophenyl group

linked to a phenyl group through an amide linkage.[1] The molecule has the chemical formula

C₁₃H₁₀BrNO.[1][2] X-ray crystallography studies have revealed that the molecule is twisted,

with a significant dihedral angle between the phenyl and 4-bromophenyl rings of approximately

58.63°.[1]

Physicochemical Properties of 4-bromo-N-
phenylbenzamide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1585623?utm_src=pdf-interest
https://www.benchchem.com/product/b1585623?utm_src=pdf-body
https://www.benchchem.com/product/b1585623?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3344194/
https://www.benchchem.com/product/b1585623?utm_src=pdf-body
https://www.benchchem.com/product/b1585623?utm_src=pdf-body
https://www.benchchem.com/product/b1585623?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3344194/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3344194/
https://pubchem.ncbi.nlm.nih.gov/compound/4-bromo-N-phenylbenzamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC3344194/
https://www.benchchem.com/product/b1585623?utm_src=pdf-body
https://www.benchchem.com/product/b1585623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₃H₁₀BrNO [1][2][3]

Molecular Weight 276.13 g/mol [1][2][4]

CAS Number 6846-12-4 [2][3][5]

IUPAC Name 4-bromo-N-phenylbenzamide [2]

Melting Point 474-475 K [1]

SMILES
C1=CC=C(C=C1)NC(=O)C2=

CC=C(C=C2)Br
[2]

InChI

InChI=1S/C13H10BrNO/c14-

11-8-6-10(7-9-11)13(16)15-12-

4-2-1-3-5-12/h1-9H,(H,15,16)

[2]

InChIKey
QVTGXXQAVWWJRO-

UHFFFAOYSA-N
[2]

Synthesis of 4-bromo-N-phenylbenzamide
The synthesis of 4-bromo-N-phenylbenzamide can be achieved through several methods. A

common and straightforward approach involves the acylation of aniline with 4-bromobenzoyl

chloride.[1] An alternative method utilizes the coupling of 4-bromobenzoic acid with an amine in

the presence of a coupling reagent.[6]

Experimental Protocol: Synthesis via Acylation
A detailed, step-by-step methodology for the synthesis of 4-bromo-N-phenylbenzamide is as

follows:

Reaction Setup: To a solution of 4-bromobenzoyl chloride (0.91 mmol) in acetone (10 ml),

add aniline (1.37 mmol).[1]

Reflux: Heat the reaction mixture to reflux and maintain for 6 hours.[1]

Isolation: Upon completion of the reaction, a gray solid mass will form. Filter the solid and

wash it with distilled water.[1]
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Recrystallization: For purification, recrystallize the crude product from a 1:1 (v/v) mixture of

acetone and methanol by slow evaporation of the solvent at room temperature. This will yield

colorless needle-shaped single crystals.[1]
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Synthesis of 4-bromo-N-phenylbenzamide Workflow

Spectral Data
The structural characterization of 4-bromo-N-phenylbenzamide is supported by various

spectroscopic techniques.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum provides information about the carbon

framework of the molecule.[2][7]

Infrared (IR) Spectroscopy: The vapor phase IR spectrum can be used to identify the

functional groups present in the molecule.[2][7]

Mass Spectrometry (MS): Gas chromatography-mass spectrometry (GC-MS) is employed to

determine the molecular weight and fragmentation pattern of the compound.[2][7]

Applications in Drug Development and Research
Benzamide derivatives are recognized for their wide range of pharmacological activities,

including antibacterial, anti-Alzheimer's, anticonvulsant, and antiviral properties.[1][8] 4-bromo-
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N-phenylbenzamide and its analogues have been investigated for several potential

therapeutic applications.

Antibacterial and Anti-Alzheimer's Activities
Researchers have synthesized 4-bromo-N-phenylbenzamide as part of a broader effort to

evaluate a series of N-phenylbenzamide derivatives for their potential antibacterial and anti-

Alzheimer's activities.[1] The underlying hypothesis is that the benzamide scaffold can be

modified to interact with specific biological targets implicated in these diseases.

Antiviral Properties
A derivative of 4-bromo-N-phenylbenzamide, 3-amino-N-(4-bromophenyl)-4-

methoxybenzamide, has demonstrated notable in vitro activity against multiple strains of

Enterovirus 71 (EV71).[9][10] EV71 is a significant pathogen that can cause severe

neurological diseases in children.[9][10] This finding suggests that the N-(4-

bromophenyl)benzamide moiety is a promising pharmacophore for the development of novel

anti-EV71 agents.[9][10]
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Drug Development Potential of the Scaffold

Safety and Handling
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4-bromo-N-phenylbenzamide is classified as a chemical that may cause skin, eye, and

respiratory irritation.[2] Therefore, appropriate safety precautions should be taken when

handling this compound.

Recommended Handling Procedures
Engineering Controls: Use only in a chemical fume hood to ensure adequate ventilation.[11]

Personal Protective Equipment (PPE): Wear laboratory clothing, chemical-resistant gloves,

and safety goggles.[11]

Hygiene: Wash hands thoroughly after handling. Contaminated clothing should be washed

before reuse.[11]

Storage: Store in a well-ventilated place in tightly closed containers.[11][12] Keep away from

heat, flames, and sparks.[11]

In Case of Exposure:

Skin Contact: Wash the affected area with plenty of soap and water. If irritation persists,

seek medical attention.[11]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and seek medical attention if irritation

persists.[12]

Inhalation: Move to fresh air. If symptoms persist, seek medical attention.[11]

Ingestion: Rinse mouth with water and seek immediate medical attention.[13]

Conclusion
4-bromo-N-phenylbenzamide is a versatile compound with a well-defined chemical structure

and accessible synthetic routes. Its significance lies in the established and potential

pharmacological activities of the broader benzamide class. As research continues, this

compound and its derivatives may serve as valuable starting points for the development of new

therapeutic agents targeting a range of diseases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1585623?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-bromo-N-phenylbenzamide
https://www.chemsrc.com/en/cas/6846-12-4_523379.html
https://www.chemsrc.com/en/cas/6846-12-4_523379.html
https://www.chemsrc.com/en/cas/6846-12-4_523379.html
https://www.chemsrc.com/en/cas/6846-12-4_523379.html
https://www.fishersci.com/store/msds?partNumber=AAH3018903&productDescription=4-BROMO-TRANS-STILBENE+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/6846-12-4_523379.html
https://www.chemsrc.com/en/cas/6846-12-4_523379.html
https://www.fishersci.com/store/msds?partNumber=AAH3018903&productDescription=4-BROMO-TRANS-STILBENE+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/6846-12-4_523379.html
https://www.echemi.com/sds/4-bromo-n-phenylbenzenesulfonamide-pd180727133311.html
https://www.benchchem.com/product/b1585623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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